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Cat. No.: B093263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of ammonium propionate and

pure propionic acid as feed preservatives. The information presented is supported by

experimental data to assist researchers and professionals in making informed decisions for

feed formulation and preservation strategies.

Overview and Mechanism of Action
Propionic acid and its salt, ammonium propionate, are widely used as mold inhibitors in

animal feed.[1][2] Their primary function is to prevent the growth of molds and some bacteria,

thereby preserving the nutritional quality and extending the shelf life of feedstuffs.[3]

Propionic Acid: A colorless, corrosive liquid with a pungent odor, propionic acid is a highly

effective antimicrobial agent.[1] Its primary mechanism of action involves lowering the pH of the

feed, creating an environment that is inhospitable to the growth of fungi and bacteria.[1] The

undissociated form of the acid penetrates the microbial cell membrane and dissociates inside

the cell, lowering the intracellular pH and inhibiting essential metabolic processes, ultimately

leading to cell death.[4]

Ammonium Propionate: This is the salt formed from the reaction of propionic acid and

ammonia.[2] It is often preferred in practical applications due to its solid, less corrosive nature

and reduced pungent odor compared to pure propionic acid, making it safer and easier to

handle.[1] In the presence of moisture within the feed, ammonium propionate dissociates to
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release propionic acid, which then exerts its antimicrobial effect.[5] Some commercial products

feature "activated" ammonium propionates, which are formulated to enhance their efficacy.[3]

The following diagram illustrates the basic mechanism of action for propionic acid.
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Caption: Mechanism of propionic acid antimicrobial activity.

Comparative Efficacy Data
The efficacy of feed preservatives can be assessed by their ability to inhibit mold growth,

maintain feed quality, and support animal performance.

Mold Inhibition
Studies have consistently shown that propionic acid and its salts are effective mold inhibitors.

The choice between pure propionic acid and ammonium propionate often comes down to

application-specific factors and handling considerations.
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An experiment comparing various organic acids at an application rate of 3 lb/ton in feed with

14% moisture demonstrated that propionic acid provided the longest protection against

molding.[1]

Preservative Days to Mold

Propionic Acid 25

Acetic Acid 18

Butyric Acid 15

Sorbic Acid 12

Formic Acid 6

Table 1: Comparative efficacy of different organic acids in preventing mold growth in finished

feed.[1]

Further research has indicated that among the propionate salts, ammonium propionate is

more effective than others due to its higher water solubility (90%), which allows for better

dissociation and distribution of propionic acid within the feed matrix.[1] An experiment

comparing different propionate salts at the same concentration (0.1% propionate content) in

high-moisture grains yielded the following results:[1]

Propionate Salt Days to Mold

Ammonium Propionate 19

Sodium Propionate 13

Calcium Propionate 10

Table 2: Efficacy of different propionate salts in preserving high-moisture grains.[1]

A commercial-scale study on poultry feed stored under summer conditions found that propionic

acid at 0.3% (w/v) was more effective than calcium propionate at 0.5% (w/v) in preventing

heating and mold growth.[6]
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Treatment Days to Onset of Heating Maximum CO2 Level

Control (Untreated) 19 18%

Calcium Propionate (0.5%) 26 12.2%

Propionic Acid (0.3%) 53 9%

Table 3: Comparison of propionic acid and calcium propionate as fungistats in poultry feed.[6]

Animal Performance
While the primary role of these preservatives is to maintain feed quality, a well-preserved feed

indirectly supports animal performance by preventing nutrient degradation and the formation of

mycotoxins. Organic acids, including propionic acid and its salts, have been shown to have

beneficial effects on animal performance, though direct comparative data between pure

propionic acid and ammonium propionate is limited.

A study involving broiler chickens showed that supplementation with a mixture of organic acid

salts, including calcium propionate and ammonium formate (3 g/kg of diet), led to increased live

weight and weight gain at day 21 compared to a control group.[7] Another study reported that a

blend of 70% formic acid and 30% propionic acid improved performance in broilers.[2]

Parameter Control Organic Acid Salts

Live Weight Gain (Day 21) - Increased (P < 0.05)

Feed Conversion Ratio (Day

42)
- No Significant Difference

Table 4: Effect of organic acid salt supplementation on broiler performance (Ammonium

formate and Calcium propionate at 3 g/kg diet).[7]

Experimental Protocols
Detailed and standardized experimental protocols are essential for the accurate evaluation of

feed preservative efficacy.
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In Vitro Mold Inhibition Assay
This protocol provides a method for assessing the minimum inhibitory concentration (MIC) of a

preservative against specific mold species.
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(e.g., Potato Dextrose Agar)

Incorporate serial dilutions
of preservative into media

Inoculate plates with
fungal spore suspension

Incubate plates at
optimal temperature and humidity

Observe for fungal growth
and determine MIC Record results

Click to download full resolution via product page

Caption: Workflow for in vitro mold inhibition assay.

Methodology:

Fungal Culture Preparation: Isolate and culture target mold species (e.g., Aspergillus flavus,

Penicillium spp.) on a suitable agar medium. Prepare a spore suspension and adjust the

concentration using a hemocytometer.

Preservative Dilution: Prepare a series of dilutions of ammonium propionate and pure

propionic acid in sterile distilled water.

Media Preparation: Autoclave the growth medium (e.g., Potato Dextrose Agar) and cool to

45-50°C.

Incorporation of Preservative: Add the preservative dilutions to the molten agar to achieve

the desired final concentrations. Also, prepare a control plate with no preservative.

Inoculation: Pour the agar into petri dishes. Once solidified, inoculate the center of each

plate with a known volume of the spore suspension.

Incubation: Incubate the plates at an optimal temperature (e.g., 25-28°C) for a specified

period (e.g., 7-14 days).

Evaluation: Measure the diameter of fungal growth daily. The MIC is the lowest concentration

of the preservative that completely inhibits visible fungal growth.
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Feed Stability Trial
This protocol is designed to evaluate the effectiveness of preservatives in a feed matrix over

time.

Methodology:

Feed Preparation: Prepare a homogenous batch of the target animal feed.

Treatment Application: Divide the feed into treatment groups: a control group (no

preservative), a group with ammonium propionate, and a group with pure propionic acid at

specified inclusion rates. Apply the preservatives uniformly to the feed.

Storage Conditions: Store the treated and control feed in containers that allow for some air

exchange to simulate on-farm storage conditions. Maintain a constant temperature and

humidity.

Sampling: Collect samples from each treatment group at regular intervals (e.g., 0, 15, 30, 45,

and 60 days).

Analysis:

Microbiological Analysis: Determine the total mold count using standard plating

techniques.

CO2 Production: Measure the concentration of carbon dioxide in the headspace of the

storage containers using gas chromatography as an indicator of microbial respiration and

spoilage.[8]

Nutrient Analysis: Analyze the samples for key nutrients (e.g., crude protein, fat, fiber) to

assess nutrient preservation.

Practical Considerations and Safety
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Feature Pure Propionic Acid Ammonium Propionate

Physical Form Colorless liquid
White crystalline

powder/granules

Odor Pungent, strong Mild

Corrosiveness
Corrosive to steel and other

materials
Less corrosive

Handling Safety

Requires specialized handling

and safety equipment due to

corrosiveness and fumes

Safer and easier to handle

Volatility
Relatively volatile, may have a

shorter residual time in feed

Less volatile, potentially longer

residual activity

Solubility Miscible with water
Highly soluble in water (90%)

[1]

Conclusion
Both pure propionic acid and ammonium propionate are highly effective feed preservatives.

Pure propionic acid demonstrates excellent antimicrobial efficacy, often showing superior

performance in direct comparisons of mold inhibition.[1][6] However, its corrosive nature,

pungent odor, and volatility present significant handling and application challenges.[1]

Ammonium propionate offers a practical alternative with comparable efficacy in many

situations. Its key advantages are improved safety and ease of handling, reduced

corrosiveness, and lower volatility.[1] Its high water solubility contributes to its effectiveness

as a mold inhibitor, surpassing other propionate salts.[1]

The choice between these two preservatives will depend on the specific application, available

equipment for handling and application, cost considerations, and safety protocols in place. For

applications where handling safety and equipment longevity are primary concerns, ammonium
propionate is a superior choice. In situations where maximum potency is required and

appropriate handling measures can be strictly enforced, pure propionic acid may be preferred.
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The development of "activated" ammonium propionates may further enhance the efficacy of

this salt, potentially offering the benefits of both safety and superior performance.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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